Cas no 2228516-29-6 (1-amino-3-(4-bromo-3-chlorophenyl)propan-2-ol)

• Product Name: 1-amino-3-(4-bromo-3-chlorophenyl)propan-2-ol
• CAS No: 2228516-29-6
• MF: C₉H₁₁BrClNO
• MW: 264.54674077034
• CID: 6052498
• PubChem ID: 165969499
• Update Time: 2025-06-08

1-amino-3-(4-bromo-3-chlorophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-(4-bromo-3-chlorophenyl)propan-2-ol
• 2228516-29-6
• EN300-1907984

• Inchi： 1S/C9H11BrClNO/c10-8-2-1-6(4-9(8)11)3-7(13)5-12/h1-2,4,7,13H,3,5,12H2
• InChI Key： GGYIOBKKQYHBJD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1Cl)CC(CN)O

Computed Properties

• Exact Mass: 262.97125g/mol
• Monoisotopic Mass: 262.97125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-amino-3-(4-bromo-3-chlorophenyl)propan-2-ol

Research Briefing on 1-amino-3-(4-bromo-3-chlorophenyl)propan-2-ol (CAS: 2228516-29-6) in Chemical Biology and Pharmaceutical Applications

The compound 1-amino-3-(4-bromo-3-chlorophenyl)propan-2-ol (CAS: 2228516-29-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This β-amino alcohol derivative, characterized by its unique halogenated aromatic moiety, exhibits promising potential as a key intermediate in the synthesis of bioactive molecules. Recent studies have focused on its role in modulating protein-protein interactions and as a scaffold for drug discovery targeting neurological disorders and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in developing selective kinase inhibitors. Researchers utilized 2228516-29-6 as a core structure to create novel compounds showing nanomolar affinity for specific tyrosine kinases involved in cancer pathways. The 4-bromo-3-chlorophenyl group was found to significantly enhance binding specificity through unique halogen bonding interactions with kinase active sites.

In antimicrobial applications, recent work published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that derivatives of 1-amino-3-(4-bromo-3-chlorophenyl)propan-2-ol exhibit potent activity against drug-resistant Gram-positive bacteria. The presence of both bromine and chlorine atoms appears to contribute to membrane penetration capabilities, while the amino alcohol moiety facilitates interaction with bacterial cell wall biosynthesis enzymes.

Synthetic methodology developments have also progressed significantly. A 2024 Nature Protocols paper detailed an improved asymmetric synthesis route for 2228516-29-6 with 98% enantiomeric excess, addressing previous challenges in stereochemical control. This advancement enables more efficient production of optically pure material for biological evaluation and structure-activity relationship studies.

Pharmacokinetic studies conducted in 2023 (published in Drug Metabolism and Disposition) indicate that the compound demonstrates favorable blood-brain barrier penetration, making it particularly interesting for central nervous system drug development. However, metabolic stability remains a challenge, with rapid N-acetylation observed in hepatic microsome assays, prompting current research into structural modifications to improve metabolic half-life.

Ongoing clinical research (Phase I trials initiated in Q1 2024) is investigating a derivative of 2228516-29-6 as a potential treatment for Parkinson's disease, based on its ability to modulate dopamine receptor signaling while exhibiting reduced side-effect profiles compared to current therapeutics. Preliminary results suggest dose-dependent improvements in motor function in animal models.

The compound's unique chemical properties continue to inspire novel applications. Recent computational studies (Journal of Chemical Information and Modeling, 2024) have identified 1-amino-3-(4-bromo-3-chlorophenyl)propan-2-ol as a promising fragment for molecular glue development, capable of inducing proximity between previously non-interacting protein pairs, opening new avenues in targeted protein degradation strategies.